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Compound of Interest

Compound Name:
Pyridine, 2,6-bis(2,2,2-

trifluoroethyl)-

Cat. No.: B8415522 Get Quote

3,3,4,4,5,5,6,6,6-Nonafluoro-1-hexene is a partially fluorinated alkene, often referred to as a

fluorotelomer intermediate. Its structure, which combines a reactive vinyl group with a stable,

electron-withdrawing perfluorobutyl chain, makes it a valuable and versatile building block in

fluoropolymer chemistry. The extensive fluorination of its carbon backbone imparts a unique

combination of properties, including high thermal and chemical stability, low surface tension,

and both hydrophobic (water-repellent) and oleophobic (oil-repellent) characteristics.[1]

This guide provides a comprehensive overview for researchers and drug development

professionals on the core properties, applications, and handling protocols for this compound.

The narrative emphasizes the causal relationships between its molecular structure and its

functional utility in advanced materials science and other specialized fields.

Chemical Identity and Molecular Structure
The unambiguous identification of a chemical substance is paramount for safety, reproducibility

in research, and regulatory compliance. The following table summarizes the key identifiers for

3,3,4,4,5,5,6,6,6-Nonafluoro-1-hexene.
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Identifier Value Source(s)

CAS Registry Number 19430-93-4 [2]

IUPAC Name
3,3,4,4,5,5,6,6,6-

nonafluorohex-1-ene
[2]

Common Synonyms

1H,1H,2H-Perfluoro-1-hexene,

(Perfluorobutyl)ethylene,

PFBE, Zonyl PFBE

[1][2]

Molecular Formula C6H3F9 [2][3]

Linear Formula CH2=CH(CF2)3CF3 [4]

SMILES
C=CC(C(C(C(F)(F)F)(F)F)

(F)F)(F)F
[3]

Molecular Weight 246.07 g/mol [2]

Below is a two-dimensional representation of the molecular structure, illustrating the

connectivity of the vinyl group and the perfluorobutyl chain.

Caption: 2D Structure of 3,3,4,4,5,5,6,6,6-Nonafluoro-1-hexene.

Physicochemical Properties
The physical and chemical properties of a compound dictate its behavior in various systems, its

appropriate applications, and the necessary safety precautions. This substance is a colorless,

highly flammable liquid.[2]
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Property Value Source(s)

Physical State Liquid [2]

Appearance Colorless [2]

Boiling Point 58 °C [2]

Melting Point No data available [5]

Flash Point -17 °C (closed cup) [3][4]

Density
1.4 g/L (Likely a typo in source,

should be ~1.4 g/mL)
[2]

Vapor Pressure
238.0 mmHg (31.7 kPa) at 25

°C
[2]

Vapor Density 8.5 (Air = 1) [2]

Water Solubility Insoluble ("none") [2]

Stability Stable under normal conditions [5]

The high vapor density indicates that the vapor is significantly heavier than air and can

accumulate in low-lying areas, posing a risk of distant ignition.[2]

Core Applications and Scientific Utility
The unique bifunctional nature of 3,3,4,4,5,5,6,6,6-Nonafluoro-1-hexene—a polymerizable

alkene and a stable fluoroalkyl tail—is the primary driver of its applications.

Fluoropolymer Monomer: Its most significant use is as a specialty monomer.[3] It can be

copolymerized with other monomers (e.g., ethene, tetrafluoroethene) to create advanced

fluoropolymers.[6] The incorporation of the C4F9 side chain into a polymer backbone

drastically lowers the surface energy of the resulting material, conferring durable water and

oil repellency. These polymers are used in high-performance coatings, resins, and

elastomers that require high chemical and thermal stability.[1][3]

Intermediate for Surface-Modification Agents: The compound serves as a precursor for

synthesizing fluorinated surfactants and surface-modification agents.[1][3] The reactive vinyl
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group can be functionalized through various chemical reactions (e.g., hydrosilylation, radical

addition) to graft the perfluorobutyl moiety onto other molecules or surfaces, such as silica or

textiles.

Electronics and Dielectrics: Fluoropolymer derivatives originating from this monomer can be

used for their dielectric or insulating properties in electronic applications.[3]

The causality behind these applications stems directly from the strong carbon-fluorine bonds,

which are responsible for the compound's chemical inertness and thermal resistance, and the

low polarizability of the perfluorinated chain, which results in weak intermolecular forces and

low surface energy.

Reactivity, Stability, and Environmental Profile
Chemical Reactivity and Stability
3,3,4,4,5,5,6,6,6-Nonafluoro-1-hexene is stable under normal storage conditions.[5] However,

several key reactivity hazards must be considered:

Flammability: It is a highly flammable liquid and vapor. Vapors can form explosive mixtures

with air and may travel along the ground to a distant ignition source.[2]

Conditions to Avoid: Keep away from heat, sparks, open flames, hot surfaces, and static

discharge.[7]

Hazardous Decomposition Products: Under fire conditions, hazardous decomposition

products such as hydrogen fluoride (HF) and carbon oxides can be formed.[5]

Polymerization: While it is used as a monomer, uncontrolled hazardous polymerization is not

reported as a primary hazard under normal processing.[5]

Environmental Fate
As a per- and polyfluoroalkyl substance (PFAS), its environmental behavior is of significant

concern.

Persistence: The compound is not readily biodegradable and is not expected to hydrolyze or

undergo photolysis in air. It is therefore considered to be potentially persistent or very
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persistent in the environment.[8]

Bioaccumulation: Based on available screening data, it is not considered to be

bioaccumulative in aquatic organisms. There is some uncertainty regarding its potential for

bioaccumulation in air-breathing organisms.[8]

Toxicity: It does not currently meet the criteria to be classified as toxic (T) under

environmental risk assessments.[8]

Based on these factors, 3,3,4,4,5,5,6,6,6-Nonafluoro-1-hexene is not classified as a PBT

(Persistent, Bioaccumulative, and Toxic) or vPvB (very Persistent and very Bioaccumulative)

substance.[8]

Experimental Protocols: Safe Handling and
Management
Trustworthiness in scientific application demands a self-validating system of safety. The

following protocols are synthesized from authoritative safety data sheets and should be

considered mandatory for all laboratory work involving this compound.

Personal Protective Equipment (PPE)
A risk assessment should precede all handling activities.

Eye/Face Protection: Wear chemical safety goggles and a face shield. Conformance to

OSHA 29 CFR 1910.133 or European Standard EN166 is required.[7]

Skin Protection: Wear appropriate protective gloves (e.g., nitrile rubber, assess breakthrough

time) and clothing to prevent skin exposure.[7]

Respiratory Protection: Use only in a well-ventilated area, preferably within a certified

chemical fume hood. If inhalation risk is high, a NIOSH-approved respirator with an

appropriate cartridge is necessary.[7]

Safe Handling and Storage Workflow
The following diagram outlines the logical flow for managing this chemical in a research

environment.
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Preparation & Handling

Emergency Response
Waste Management

1. Receive & Inspect Container

2. Log into Chemical Inventory

3. Store in Flammable Liquid Cabinet
(Well-ventilated, cool, away from ignition sources)

4. Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

5. Work in Chemical Fume Hood

6. Ground Equipment to Prevent Static Discharge

7. Dispense Using Non-Sparking Tools

Spill Response
- Evacuate & Ventilate

- Remove Ignition Sources
- Cover with Foam/Absorbent

If Spill Occurs

Fire Response
- Use CO2, Dry Chemical, or Foam
- Cool Containers with Water Spray

If Ignition Occurs

First Aid
- Skin: Rinse with water
- Eyes: Rinse with water

- Inhalation: Move to fresh air

If Exposure Occurs

8. Collect Waste in Labeled, Sealed Container

9. Dispose via Approved Hazardous Waste Facility

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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